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Compound of Interest

Compound Name:
(S)-2-Amino-3,3-diphenylpropan-

1-ol

Cat. No.: B576095 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of (S)-2-Amino-3,3-
diphenylpropan-1-ol (CAS: 162118-01-6).

Frequently Asked Questions (FAQs)
Q1: What are the primary chemical properties of (S)-2-Amino-3,3-diphenylpropan-1-ol?

(S)-2-Amino-3,3-diphenylpropan-1-ol is a chiral amino alcohol. Its key properties are

summarized below.

Property Value

CAS Number 162118-01-6[1]

Molecular Formula C₁₅H₁₇NO[1]

Molecular Weight 227.31 g/mol [1]

IUPAC Name (2S)-2-amino-3,3-diphenylpropan-1-ol[1]

Appearance
Typically a solid (based on similar amino

alcohols)

Purity Commonly available at ≥95% purity[1]
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Q2: What are the recommended storage conditions for this compound?

To ensure the stability and longevity of (S)-2-Amino-3,3-diphenylpropan-1-ol, it is crucial to

adhere to proper storage conditions. The compound should be stored in a tightly sealed

container in a cool, dry, and well-ventilated area.[2][3] For long-term storage, additional

precautions are recommended.

Condition Recommendation Rationale

Temperature Store in a cool place.[2][3][4][5] Prevents thermal degradation.

Atmosphere
Store under an inert gas (e.g.,

Argon, Nitrogen).[4][5]

Protects against oxidation and

reaction with atmospheric

components.

Moisture Protect from moisture.[4]

The compound may be

hygroscopic or react with

water.

Light Store in a shaded area.[4]
Prevents light-induced

degradation.

Container
Keep container tightly closed.

[2][3][4][5][6]

Prevents contamination and

exposure to air and moisture.

Q3: Is (S)-2-Amino-3,3-diphenylpropan-1-ol stable under normal laboratory conditions?

While specific stability data for (S)-2-Amino-3,3-diphenylpropan-1-ol is not extensively

published, related amino alcohols are generally stable under recommended storage and

handling conditions.[2] However, they can be sensitive to air, moisture, and strong oxidizing

agents.[2][4] It is advisable to handle the compound in a controlled environment, such as a

glovebox or under an inert atmosphere, for sensitive experiments.

Q4: What are the known incompatibilities of this compound?

(S)-2-Amino-3,3-diphenylpropan-1-ol should be kept away from strong oxidizing agents, as

these can lead to vigorous reactions and degradation of the compound.[2][5]
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Troubleshooting Guide
This guide addresses common issues that may arise during the handling and use of (S)-2-
Amino-3,3-diphenylpropan-1-ol in experimental settings.

Problem: Inconsistent experimental results or loss of compound activity.

This issue often points to the degradation of the compound. The following workflow can help

you troubleshoot the problem.
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Inconsistent Results / 
Loss of Activity

Check Storage Conditions

Improper Storage:
- Exposed to air/moisture?

- Exposed to light?
- Stored at room temp?

Yes

Review Handling Protocol

No

Solution:
- Store in desiccator/glovebox.

- Use amber vials.
- Store in a refrigerator/freezer.

Handling Issues:
- Weighed in open air?

- Used reactive solvents?
- Exposed to contaminants?

Yes

Test Compound Purity

No

Solution:
- Handle under inert gas.

- Use dry, non-reactive solvents.
- Use clean glassware.

Purity below specification.
Consider re-purification or
purchasing a new batch.

Degraded

Purity is acceptable.

OK

Investigate other experimental
parameters (e.g., reagents,

instrumentation).

Click to download full resolution via product page

Troubleshooting workflow for inconsistent experimental results.

Problem: The compound has changed in appearance (e.g., color change, clumping).
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A change in the physical appearance of the compound often indicates degradation or

contamination.

Possible Cause: Absorption of moisture from the atmosphere, leading to clumping. Oxidation

due to air exposure, which can sometimes result in a color change.

Solution: Discard the compromised batch to ensure the integrity of your experimental results.

Review your storage and handling procedures to prevent future occurrences. The diagram

below illustrates the recommended handling workflow.

Experimental Protocols
While a specific, validated stability-indicating assay for (S)-2-Amino-3,3-diphenylpropan-1-ol
is not found in the public literature, a general protocol for assessing the stability of a chemical

compound is provided below.

Protocol: General Assessment of Chemical Stability

Forced Degradation Study:

Prepare solutions of the compound in relevant solvents (e.g., water, methanol,

acetonitrile).

Expose the solutions to various stress conditions:

Acidic: 0.1 M HCl at 60°C for 24 hours.

Basic: 0.1 M NaOH at 60°C for 24 hours.

Oxidative: 3% H₂O₂ at room temperature for 24 hours.

Thermal: 80°C for 48 hours (for solid compound and solution).

Photolytic: Expose to UV light (e.g., 254 nm) for 24 hours.

Include a control sample stored under recommended conditions.

Analytical Method:
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Use a suitable analytical technique, such as High-Performance Liquid Chromatography

(HPLC) with a UV detector, to analyze the samples.

Develop a method that separates the parent compound from any potential degradation

products.

Data Analysis:

Quantify the amount of the parent compound remaining in each stressed sample relative

to the control.

Calculate the percentage of degradation.

If possible, identify the structure of major degradation products using techniques like LC-

MS (Liquid Chromatography-Mass Spectrometry).

Visualization of Workflows
Proper Storage and Handling Workflow

To maintain the integrity of (S)-2-Amino-3,3-diphenylpropan-1-ol, a systematic approach to

storage and handling is essential.
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Storage

Handling for Experiment

Receive Compound

Store in a cool, dry,
dark place.

Place in a desiccator
under inert gas.

Transfer to glovebox or
use an inert atmosphere.

Prepare for use

Weigh the required amount
using clean tools.

Dissolve in an appropriate
dry solvent.

Use immediately in the
experiment.

Return unused solid
to storage promptly

Click to download full resolution via product page

Recommended workflow for storage and handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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